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Compound of Interest
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Cat. No.: B1194480

In the realm of endodontic treatments, particularly in pediatric dentistry, the selection of an
appropriate root canal filling material is paramount to clinical success. Among the plethora of
available options, Vitapex and Metapex have emerged as widely utilized pastes, primarily
composed of calcium hydroxide and iodoform.[1][2] This guide provides a comprehensive
comparison of their efficacy, drawing upon experimental data to inform researchers, scientists,
and drug development professionals.

Both Vitapex (Neo Dental Chemical Products Co. Ltd, Tokyo, Japan) and Metapex (Meta
Biomed Co. Ltd, Cheongju, Korea) are premixed pastes lauded for their radiopacity,
antimicrobial properties, and resorbability, which ideally should synchronize with the
physiological root resorption of primary teeth.[1][3] Their reported clinical success rates are
high, ranging from 90.5% to 100%.[1]

Performance Metrics: A Quantitative Comparison

To facilitate a clear comparison of Vitapex and Metapex, the following tables summarize key
performance indicators derived from various clinical and in vitro studies.
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Study (Year)

Material

Follow-up
Period

Clinical
Success Rate
(%)

Radiographic
Success Rate
(%)

Mortazavi &
Mesbahi (2004)

[4]

Vitapex

100%

Ramar & Mungra
(2010)[4][5]

Metapex

9 months

90.5%

Subramaniam &
Gilhotra (2011)

[3]

Metapex

18 months

100%

100%

Trairatvorakul &
Chunlasikaiwan
(2008)[5]

Vitapex

6 months

78%

Trairatvorakul &
Chunlasikaiwan
(2008)[5]

Vitapex

12 months

89%

Chen et al.
(2017)[6]

Vitapex

6 months

94.5%

Chen et al.
(2017)[6]

Vitapex

12 months

60.7%

Chen et al.
(2017)[6]

Vitapex

18 months

53.6%

Al-Ostwani et al.
(2016)[7]

Metapex

Gupta et al.
(2019)[8]

Metapex

90.48%

Table 1: Clinical and Radiographic Success Rates
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Study

Vitapex

Metapex

Other Materials

In vitro study[1]

Higher antibacterial

activity

Lower antibacterial

activity

Pabla et al.[8]

Highest antimicrobial

activity

ZOE, KRI, Maisto

pastes

An in vitro

evaluation[9]

Weak inhibition of
several bacteria, no
inhibition of E. coli and

E. faecalis

Medium inhibition of
B. subitilis, no
inhibition of most

other microorganisms

ZOE showed the

strongest effect

A study on microflora

of infected non-vital

Good inhibitory

Lower inhibitory

ZOE showed superior

activit activit activit
primary teeth[10] Y Y Y
Table 2: Antibacterial Activity
Study Vitapex Metapex

In vivo canine pulpectomy

model[1]

Similarly good periapical

Good periapical reactions

reactions

Induced similar pulpal

Canine pulpotomy model[1]

[11]

responses but poor outcomes
compared to ProRoot MTA

Induced similar pulpal
responses but poor outcomes
compared to ProRoot MTA

Human osteosarcoma cell line

(U20S)[12][13]

survival rate

Biocompatible, high cell

Table 3: Biocompatibility and Pulpal Response

Experimental Protocols

The following section details the methodologies employed in key studies to evaluate the

efficacy of Vitapex and Metapex.

In Vivo Pulpal Response Evaluation in a Canine Model
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This study aimed to compare the pulpal responses to ProRoot MTA, Vitapex, and Metapex
after pulpotomy procedures in canine teeth.

e Subjects: 34 teeth (21 incisors and 13 premolars) from canines.

e Procedure:
o A pulpotomy procedure was performed to artificially expose the pulp tissues.
o The exposed pulp was capped with either ProRoot MTA, Vitapex, or Metapex.
o The teeth were restored.

o Evaluation: After 13 weeks, the teeth were extracted and processed for histologic evaluation
using hematoxylin-eosin staining.

o Parameters Assessed:
o Formation and quality of a calcific barrier.
o Inflammatory response in the pulp tissue.

o Area of calcific barrier formation.[1][11]

Antimicrobial Efficacy Assessment using Agar Diffusion
Technique

This in vitro study evaluated the bactericidal potential of four root canal filling materials against
microflora from infected non-vital primary teeth.

o Materials Tested: Calcium hydroxide, Zinc oxide eugenol (ZOE), Vitapex, and Metapex.

» Microbial Sampling: Microbial specimens were collected from 15 infected non-vital primary
posterior teeth of children aged 4-10 years using sterile paper points.

e Antimicrobial Testing:

o The collected microbial specimens were cultured.
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o The antimicrobial potential of the root canal filling materials was tested using the agar
diffusion technique. This method involves placing the material on an agar plate inoculated
with the test microorganisms and measuring the zone of inhibition (the area around the
material where bacterial growth is prevented).

e Analysis: The zones of inhibition were measured and statistically analyzed using one-way
ANOVA.[10]

Visualizing Experimental and Logical Frameworks

To better understand the workflow of these comparative studies and the logical relationships
between the materials and their properties, the following diagrams are provided.
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Caption: Experimental workflow for comparing root canal filling materials.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/publication/49713125_Comparative_Evaluation_of_Bactericidal_Potential_of_Four_Root_Canal_Filling_Materials_against_Microflora_of_Infected_Non_-Vital_Primary_Teeth
https://www.benchchem.com/product/b1194480?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Vitapex Metapex
(Ca(OH)2 + lodoform) (Ca(OH)2 + lodoform)

RS

Antimicrobial . - .
Activity Biocompatibility Resorption Rate

Radiopacity

Click to download full resolution via product page

Caption: Logical relationship between material properties and clinical outcomes.

Discussion and Conclusion

Both Vitapex and Metapex, owing to their calcium hydroxide and iodoform composition, exhibit
favorable properties for use as root canal filling materials in primary teeth.[1] Studies indicate
that both materials have high clinical and radiographic success rates.[1][4][5][6][8]

In terms of antibacterial activity, some in vitro studies suggest that Vitapex may have a slight
advantage over Metapex.[1][10] However, results can vary depending on the specific
microorganisms tested. For instance, one study found ZOE to have superior inhibitory activity
compared to both Vitapex and Metapex.[10] Another study indicated that Metapex showed no
antibacterial activity against most tested microorganisms except for B. subtilis.[8]

Regarding biocompatibility, both materials have demonstrated good periapical tissue response
in animal models.[1] In vitro studies using human osteosarcoma cell lines have shown Vitapex
to be biocompatible.[12][13] A comparative study in a canine model found that while both
Vitapex and Metapex induced similar pulpal responses, they were inferior to ProRoot MTA in
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terms of stimulating calcific barrier formation and minimizing inflammation in direct pulp capping
scenarios.[1][11]

The resorption rate of both materials is a critical factor. Ideally, the material should resorb at a
rate comparable to the physiologic resorption of the primary tooth root.[1] Vitapex has been
observed to sometimes resorb faster than the root, which could potentially lead to an unfilled
canal space.[5][14] Overfilling with either material is generally well-tolerated as the excess
material tends to be resorbed.[5]

In conclusion, both Vitapex and Metapex are effective root canal filling materials for primary
teeth, with a high degree of clinical success. The choice between the two may be influenced by
factors such as clinician preference, cost, and availability. While some studies suggest minor
differences in their antibacterial properties, both have shown good biocompatibility. Further
long-term clinical studies directly comparing the two materials under various clinical conditions
would be beneficial to delineate more definitive recommendations.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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